Cas no 2138144-99-5 (3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 2138144-99-5
• MF: C₁₁H₁₈O₂S
• MW: 214.324422359467
• CID: 6484798
• PubChem ID: 165740504
• Update Time: 2025-10-30

3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid
• EN300-1122532
• 2138144-99-5

• Inchi： 1S/C11H18O2S/c1-7(2)14-11(10(12)13)5-9(6-11)8-3-4-8/h7-9H,3-6H2,1-2H3,(H,12,13)
• InChI Key： JPKZFXBUGJCNCU-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1(C(=O)O)CC(C1)C1CC1

Computed Properties

• Exact Mass: 214.10275099g/mol
• Monoisotopic Mass: 214.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid

Introduction to 3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid (CAS No. 2138144-99-5)

3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid, identified by the chemical identifier CAS No. 2138144-99-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutane core, which is a common structural motif in many biologically active substances. The presence of both cyclopropyl and propan-2-ylsulfanyl substituents introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation in drug discovery and development.

The structure of 3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid features a rigid cyclobutane ring, which is flanked by two distinct functional groups. The cyclopropyl group contributes to the molecule's overall stability and hydrophobicity, while the propan-2-ylsulfanyl group introduces polarity and potential for hydrogen bonding interactions. These characteristics are particularly relevant in the context of molecular recognition processes, such as binding to biological targets like enzymes and receptors.

In recent years, there has been growing interest in the development of novel scaffolds for pharmaceutical applications. The cyclopropyl moiety, in particular, has been extensively studied due to its ability to modulate both the electronic properties and conformational flexibility of molecules. This has led to its incorporation into various drug candidates, where it serves as a key determinant of binding affinity and metabolic stability. The propan-2-ylsulfanyl group, on the other hand, has been explored for its potential role in enhancing solubility and improving pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of compounds like 3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid. Molecular docking studies have shown that this compound can interact with several protein targets, suggesting its potential as an inhibitor or modulator of various biological pathways. For instance, preliminary simulations indicate that it may bind to enzymes involved in metabolic processes or signal transduction pathways, which are critical for maintaining cellular homeostasis.

The synthesis of 3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid presents unique challenges due to the complexity of its structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to access such compounds more efficiently. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework with high precision.

The pharmacological potential of this compound is further underscored by its structural similarity to known bioactive molecules. By leveraging computational tools and experimental data, researchers can identify potential therapeutic applications for 3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid. For example, its ability to interact with specific protein targets may make it a valuable tool for developing treatments against diseases such as cancer, inflammation, or neurological disorders.

Moreover, the toxicological profile of this compound is an essential consideration in its development as a pharmaceutical agent. Preliminary studies have been conducted to assess its safety and efficacy, with results indicating that it exhibits low toxicity at moderate doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

The synthetic utility of 3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid extends beyond pharmaceutical applications. It serves as a versatile building block for designing novel molecules with tailored properties for materials science and agrochemical industries. The unique combination of functional groups makes it an attractive candidate for generating derivatives with enhanced functionalities.

In conclusion,3-cyclopropyl-1-(propan-2-ylsulfanyl)cyclobutane -1-carboxylic acid (CAS No. 2138144 -99 -5) represents a promising compound with significant potential in pharmaceutical research and development. Its distinctive structure, characterized by both cyclopropyl and propan -2 - ylsulfanyl substituents, offers opportunities for innovative drug design and discovery. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a crucial role in advancing therapeutic strategies across multiple disciplines.